2,4,5-Trichlorophenyl 5-oxo-L-prolinate

• CAS No.: 5910-47-4
• Molecular Formula: C11H8Cl3NO3
• Molecular Weight: 308.5 g/mol
• IUPAC Name: (2,4,5-trichlorophenyl) (2S)-5-oxopyrrolidine-2-carboxylate
• InChI: InChI=1S/C11H8Cl3NO3/c12-5-3-7(14)9(4-6(5)13)18-11(17)8-1-2-10(16)15-8/h3-4,8H,1-2H2,(H,15,16)/t8-/m0/s1
• InChI Key: DEPSACIPTIZHFP-QMMMGPOBSA-N
• Isomeric SMILES: C1CC(=O)N[C@@H]1C(=O)OC2=CC(=C(C=C2Cl)Cl)Cl
• Canonical SMILES: C1CC(=O)NC1C(=O)OC2=CC(=C(C=C2Cl)Cl)Cl

Description

2,4,5-Trichlorophenyl 5-oxo-L-prolinate is a synthetic organochlorine compound combining a trichlorophenyl group with a modified proline moiety. The compound’s structure features a 2,4,5-trichlorophenyl ester linked to 5-oxo-L-proline, a cyclic secondary amine.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its hybrid structure. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Primary Use/Activity	Toxicity/Environmental Impact
2,4,5-Trichlorophenyl 5-oxo-L-prolinate	C₁₁H₈Cl₃NO₃	2,4,5-Trichlorophenyl ester, 5-oxo-L-proline	Research compound (hypothesized)	Limited data; potential bioaccumulation concerns
2,4,5-Trichlorophenyl-2,4,5-trichloroacetic acid	C₈H₃Cl₆O₂	Trichlorophenyl, trichloroacetate	Byproduct in pesticide degradation	High persistence in groundwater
2-Chloro-1-(2,4,5-trichlorophenyl)ethenyl dimethyl phosphate (Tetrachlorvinphos)	C₁₀H₉Cl₄O₄P	Trichlorophenyl, phosphate ester	Insecticide (e.g., Gardona, Rabon)	Neurotoxic; regulated under EPA guidelines
2,4,6-Trichlorophenol	C₆H₃Cl₃O	Trichlorophenol	Disinfectant, preservative	Carcinogenic; bioaccumulative

Key Findings:

Functional Group Influence :

• The trichlorophenyl group is common across all compounds, conferring lipophilicity and resistance to degradation. However, the attached functional moiety dictates activity:

• Phosphate esters (e.g., tetrachlorvinphos) exhibit insecticidal neurotoxicity via acetylcholinesterase inhibition .
• Carboxylic acid derivatives (e.g., trichloroacetic acid analogs) are often environmental breakdown products with groundwater persistence .
• The 5-oxo-L-prolinate group in the target compound may modulate bioavailability or target specificity compared to simpler esters.

Environmental and Toxicological Profiles: Compounds like 2,4,6-trichlorophenol and tetrachlorvinphos are well-documented for carcinogenicity and ecological risks, respectively .

Synthetic and Regulatory Context: Tetrachlorvinphos (Gardona) is heavily regulated due to its toxicity, whereas simpler trichlorophenol derivatives face restrictions under the U.S. EPA’s Toxic Substances Control Act . The prolinate derivative’s novelty may place it in early-stage research, avoiding stringent regulations until further toxicity studies are conducted.